Cas no 1593353-53-7 (5-(2-Methylthiomorpholin-4-yl)furan-2-carbaldehyde)

• Product Name: 5-(2-Methylthiomorpholin-4-yl)furan-2-carbaldehyde
• CAS No: 1593353-53-7
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5717672
• PubChem ID: 116321273
• Update Time: 2025-06-15

5-(2-Methylthiomorpholin-4-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725343
• 1593353-53-7
• 5-(2-Methylthiomorpholin-4-yl)furan-2-carbaldehyde

• Inchi： 1S/C10H13NO2S/c1-8-6-11(4-5-14-8)10-3-2-9(7-12)13-10/h2-3,7-8H,4-6H2,1H3
• InChI Key： TXVWFTYPCAHZDF-UHFFFAOYSA-N
• SMILES： S1CCN(C2=CC=C(C=O)O2)CC1C

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.8Ų

Additional information on 5-(2-Methylthiomorpholin-4-yl)furan-2-carbaldehyde

Introduction to 5-(2-Methylthiomorpholin-4-yl)furan-2-carbaldehyde (CAS No. 1593353-53-7) and Its Emerging Applications in Chemical Biology

5-(2-Methylthiomorpholin-4-yl)furan-2-carbaldehyde, identified by its unique Chemical Abstracts Service (CAS) number 1593353-53-7, represents a structurally intriguing compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This heterocyclic aldehyde features a morpholine moiety linked to a furan ring, with a formyl group at the 2-position, making it a versatile scaffold for the development of novel bioactive molecules. The compound's unique structural attributes have positioned it as a promising candidate for further exploration in drug discovery, particularly in the modulation of biological pathways relevant to neurological and inflammatory diseases.

The morpholine component of 5-(2-Methylthiomorpholin-4-yl)furan-2-carbaldehyde is a key pharmacophore that contributes to its biological activity. Morpholine derivatives are well-documented for their role in various therapeutic applications, including antifungal, antiviral, and anti-inflammatory agents. The presence of the methylthio substituent at the 2-position of the morpholine ring introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets. This modification has been strategically employed in medicinal chemistry to enhance binding affinity and selectivity, thereby improving pharmacological efficacy.

The furan ring in 5-(2-Methylthiomorpholin-4-yl)furan-2-carbaldehyde further enriches its structural complexity and potential biological relevance. Furan-based compounds have been extensively studied for their diverse pharmacological properties, including antimicrobial, antitumor, and anti-inflammatory effects. The formyl group at the 2-position of the furan ring serves as a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This reactivity has made 5-(2-Methylthiomorpholin-4-yl)furan-2-carbaldehyde a valuable intermediate in the synthesis of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-(2-Methylthiomorpholin-4-yl)furan-2-carbaldehyde and biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The compound's ability to modulate these enzymes has been associated with its anti-inflammatory properties, making it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory potential, 5-(2-Methylthiomorpholin-4-yl)furan-2-carbaldehyde has shown promise in preclinical studies related to neurological disorders. The morpholine moiety is known to interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. By selectively modulating these receptors, 5-(2-Methylthiomorpholin-4-yl)furan-2-carbaldehyde may offer therapeutic benefits in managing neurological symptoms. Furthermore, its ability to cross the blood-brain barrier has been demonstrated in preliminary studies, suggesting its potential for central nervous system (CNS) drug development.

The synthesis of 5-(2-Methylthiomorpholin-4-yl)furan-2-carbaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Key steps include the formation of the furan ring through condensation reactions, followed by functionalization at the 2-position with a formyl group. The introduction of the morpholine ring is achieved through nucleophilic substitution reactions, where the methylthio group plays a crucial role in directing subsequent transformations. These synthetic strategies have been optimized to ensure high yields and purity, making 5-(2-Methylthiomorpholin-4-yl)furan-2-carbaldehyde accessible for further biological evaluation.

Current research is focused on expanding the chemical space explored by derivatives of 5-(2-Methylthiomorpholin-4-yl)furan-2-carbaldehyde. By employing structure-based drug design principles and high-throughput screening techniques, scientists are identifying new analogs with enhanced potency and selectivity. These efforts are complemented by advances in synthetic methodologies that enable rapid access to complex derivatives, accelerating the discovery process.

The growing interest in 5-(2-Methylthiomorpholin-4-yli)furan -carbaldehyde (CAS No. 1593353 -53 -7) underscores its significance as a building block in modern drug discovery. Its unique structural features and demonstrated biological activity make it an attractive scaffold for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs across various disease areas.